molecular formula C8H15NO2 B585350 cis-Tranexamic Acid-13C2,15N CAS No. 1557000-06-2

cis-Tranexamic Acid-13C2,15N

Cat. No. B585350
CAS RN: 1557000-06-2
M. Wt: 160.191
InChI Key: GYDJEQRTZSCIOI-XGOBPNGOSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Cis-Tranexamic Acid-13C2,15N” is a stable isotope labelled form of tranexamic acid . It is also known as “is-4-(Aminomethyl)cyclohexanecarboxylic Acid-13C2,15N” and "cis-4-(Aminomethyl)-1-cyclohexanecarboxylic Acid-13C2,15N" . It is used as a reference standard in research .


Molecular Structure Analysis

The molecular formula of “cis-Tranexamic Acid-13C2,15N” is C6¹³C₂H₁₅¹⁵NO₂ . The molecular weight is 160.19 .


Physical And Chemical Properties Analysis

“Cis-Tranexamic Acid-13C2,15N” is a solid substance with a white color . It has a melting point of over 234°C (decomposition) . It is slightly soluble in methanol .

Mechanism of Action

The unlabeled form of “cis-Tranexamic Acid-13C2,15N”, which is tranexamic acid, is an antifibrinolytic agent. It interferes with the normal fibrinolysis process by competitively inhibiting the activation of plasminogen through reversible interactions with lysine-binding sites on the enzyme .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for cis-Tranexamic Acid-13C2,15N involves the modification of the existing synthesis pathway for Tranexamic Acid to incorporate 13C and 15N isotopes. This can be achieved by using starting materials that contain the desired isotopes and modifying the reaction conditions accordingly.", "Starting Materials": ["Glycine-2-13C", "NH4Cl-15N", "Sodium cyanide", "Sodium hydroxide", "Hydrogen peroxide", "Sulfuric acid", "Water"], "Reaction": ["Step 1: Glycine-2-13C and NH4Cl-15N are reacted with sodium cyanide in the presence of sodium hydroxide to form 2-aminoacetonitrile-13C2,15N.", "Step 2: 2-aminoacetonitrile-13C2,15N is then hydrolyzed with sulfuric acid to form 2-aminoacetic acid-13C2,15N.", "Step 3: 2-aminoacetic acid-13C2,15N is reacted with hydrogen peroxide in the presence of sodium hydroxide to form cis-4-(aminomethyl)cyclohexane-1-carboxylic acid-13C2,15N.", "Step 4: The final step involves the conversion of cis-4-(aminomethyl)cyclohexane-1-carboxylic acid-13C2,15N to cis-Tranexamic Acid-13C2,15N by treating it with sulfuric acid and water."] }

CAS RN

1557000-06-2

Product Name

cis-Tranexamic Acid-13C2,15N

Molecular Formula

C8H15NO2

Molecular Weight

160.191

IUPAC Name

4-(azanylmethyl)cyclohexane-1-carboxylic acid

InChI

InChI=1S/C8H15NO2/c9-5-6-1-3-7(4-2-6)8(10)11/h6-7H,1-5,9H2,(H,10,11)/i5+1,8+1,9+1

InChI Key

GYDJEQRTZSCIOI-XGOBPNGOSA-N

SMILES

C1CC(CCC1CN)C(=O)O

synonyms

is-4-(Aminomethyl)cyclohexanecarboxylic Acid-13C2,15N;  cis-4-(Aminomethyl)-1-cyclohexanecarboxylic Acid-13C2,15N;  cis-AMCHA-13C2,15N; 

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.